Cas no 104182-09-4 (4,4-Dimethyl Retinoic Acid)

• Product Name: 4,4-Dimethyl Retinoic Acid
• CAS No: 104182-09-4
• Molecular Formula: C₂₂H₃₂O₂
• Molecular Weight: 328.488286972046
• CID: 170501
• PubChem ID: 101849851

4,4-Dimethyl Retinoic Acid Properties

Names and Identifiers

• Retinoic acid,4,4-dimethyl-
• 4,4-Dimethyl Retinoic Acid
• SRI 5397-41X
• 104182-09-4
• (2E,4E,6E,8E)-3,7-dimethyl-9-(2,3,3,6,6-pentamethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid

• InChIKey： XRAHVFWRNAIIPG-ZYXNGHQDSA-N
• Inchi： 1S/C22H32O2/c1-16(9-8-10-17(2)15-20(23)24)11-12-19-18(3)21(4,5)13-14-22(19,6)7/h8-12,15H,13-14H2,1-7H3,(H,23,24)/b10-8+,12-11+,16-9+,17-15+
• SMILES： OC(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)C(C)(C)CCC1(C)C)=O

Computed Properties

• Exact Mass: 328.240230259g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 328.240230259g/mol
• Heavy Atom Count: 24
• Complexity: 635
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
• Density: 0.978±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids